Cas no 259807-47-1 (2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid
• CAS No: 259807-47-1
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 247218
• PubChem ID: 22710213
• Update Time: 2025-04-19

2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid
• 2-pyrid-4-ylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 2-(4-pyridinyl)-
• AG-E-80707
• CC66601
• CTK1A0533
• KB-84228
• MolPort-000-144-065
• SBB092748
• SureCN4636874
• 2-(4-Pyridinyl)-5-pyrimidinecarboxylic acid
• GTKJGOOMSODGOU-UHFFFAOYSA-N
• EN300-768298
• DTXSID80627678
• FT-0718651
• PS-8199
• CS-0205651
• 2-pyridin-4-ylpyrimidine-5-carboxylic acid
• AKOS000284219
• 5-Pyrimidinecarboxylic acid, 2-(4-pyridinyl)-
• 2-(Pyridin-4-yl)pyrimidine-5-carboxylicacid
• 5-Pyrimidinecarboxylic acid, 2-(4-pyridinyl)- (9CI)
• 259807-47-1
• MFCD09863218
• 2-pyridin-4-yl-pyrimidine-5-carboxylic acid
• SCHEMBL4636874
• DB-067510

• MDL： MFCD09863218
• Inchi： 1S/C10H7N3O2/c14-10(15)8-5-12-9(13-6-8)7-1-3-11-4-2-7/h1-6H,(H,14,15)
• InChI Key： GTKJGOOMSODGOU-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(C2C=CN=CC=2)=NC=1)=O

Computed Properties

• Exact Mass: 201.05391
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.369
• Melting Point: 403.5-404.5°C
• Boiling Point: 334.2°Cat760mmHg
• Flash Point: 155.9°C
• Refractive Index: 1.627
• PSA: 75.97
• LogP: 1.23680
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(Pyridin-4-yl)pyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines